Cas no 76670-41-2 (CHRYSENE, 4-BROMO-)

4-Bromochrysene is a brominated derivative of chrysene, a polycyclic aromatic hydrocarbon (PAH). This compound is primarily utilized in organic synthesis and materials science due to its functionalized aromatic structure, which allows for further chemical modifications. The bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, making it valuable for constructing complex organic frameworks. Its well-defined structure and stability under various conditions make it suitable for research in photophysics, optoelectronics, and as a precursor for advanced materials. The compound is typically handled under controlled conditions due to its potential sensitivity to light and air.

CHRYSENE, 4-BROMO- structure

Product name:CHRYSENE, 4-BROMO-

CAS No:76670-41-2

MF:C₁₈H₁₁Br

MW:307.183943986893

CID:3410584

PubChem ID:12670915

CHRYSENE, 4-BROMO- Chemical and Physical Properties

Names and Identifiers

- CHRYSENE, 4-BROMO-
- 4-Bromochrysene
- 76670-41-2
- Inchi： InChI=1S/C18H11Br/c19-17-7-3-5-13-9-10-15-14-6-2-1-4-12(14)8-11-16(15)18(13)17/h1-11H
- InChI Key： YEFNZOMNXYLTQV-UHFFFAOYSA-N
- SMILES： C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C(=CC=C4)Br

Computed Properties

Exact Mass: 306.00441Da
Monoisotopic Mass: 306.00441Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 0Å²

CHRYSENE, 4-BROMO- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12034236-1g	4-Bromochrysene	76670-41-2	95+%	1g	$663	2024-07-24

CHRYSENE, 4-BROMO- Related Literature

1. Electrophilic aromatic reactivity. Part 27. Protiodetritiation of chrysene

William J. Archer,Roger Taylor,Peter H. Gore,Fadhil S. Kamounah J. Chem. Soc. Perkin Trans. 2 1980 1828